N-(4,5-dimethylbenzo[d]thiazol-2-yl)-4-(pentyloxy)benzamide
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Description
N-(4,5-dimethylbenzo[d]thiazol-2-yl)-4-(pentyloxy)benzamide is a useful research compound. Its molecular formula is C21H24N2O2S and its molecular weight is 368.5. The purity is usually 95%.
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Scientific Research Applications
Antimicrobial Properties
N-(4,5-dimethylbenzo[d]thiazol-2-yl)-4-(pentyloxy)benzamide derivatives have been explored for their antimicrobial properties. A study synthesized and characterized a series of these compounds, revealing significant antimicrobial activity against both Gram-positive and Gram-negative bacterial strains, as well as fungal strains. The antibacterial activity was particularly pronounced against the Gram-positive strains, with some compounds exhibiting higher potency than reference drugs in inhibiting pathogenic strains (Bikobo et al., 2017).
Anti-inflammatory Activity
Compounds derived from this compound have been synthesized and evaluated for their anti-inflammatory properties. A study synthesized four compounds derived from 2-aminothiazole and 2-amino-2-thiazoline, which showed anti-inflammatory activity without adverse effects on myocardial function (Lynch et al., 2006).
Antifungal Properties
The antifungal potential of this compound derivatives has also been studied. A research synthesized a series of compounds that were screened for antifungal activity, highlighting their potential as antifungal agents (Narayana et al., 2004).
Anticancer Evaluation
These compounds have been evaluated for their anticancer properties as well. A study reported the design, synthesis, and evaluation of substituted benzamides, which exhibited moderate to excellent anticancer activity against various cancer cell lines, indicating their potential as anticancer agents (Ravinaik et al., 2021).
PET Imaging Applications
The derivatives have been utilized in the development of ligands for positron emission tomography (PET) imaging of receptors in the brain. A study developed compounds that showed high binding affinity and suitability for quantitative analysis in PET imaging, indicating their utility in neuroimaging applications (Fujinaga et al., 2012).
Properties
IUPAC Name |
N-(4,5-dimethyl-1,3-benzothiazol-2-yl)-4-pentoxybenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H24N2O2S/c1-4-5-6-13-25-17-10-8-16(9-11-17)20(24)23-21-22-19-15(3)14(2)7-12-18(19)26-21/h7-12H,4-6,13H2,1-3H3,(H,22,23,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LPJVJKYMWUQQKV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCOC1=CC=C(C=C1)C(=O)NC2=NC3=C(S2)C=CC(=C3C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H24N2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
368.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.